Cas no 500912-15-2 (2-(3-Fluoro-2-methylphenyl)acetonitrile)

• Product Name: 2-(3-Fluoro-2-methylphenyl)acetonitrile
• CAS No: 500912-15-2
• MF: C₉H₈FN
• MW: 149.164925575256
• MDL: MFCD03788544
• CID: 860215
• PubChem ID: 2779246
• Update Time: 2025-04-19

2-(3-Fluoro-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-2-methylphenyl)acetonitrile
• 3-Fluoro-2-methylphenylacetonitrile
• AC1MCV3T
• CTK4J2128
• JRD-1885
• MolPort-000-166-418
• PC0888
• SBB086641
• 6829AB
• DT1750
• FCH1117422
• AM62531
• 2-(3-fluoro-2-methylphenyl)ethanenitrile
• AX8246472
• AB0070640
• 3-FLUORO-2-METHYL-BENZENEACETONITRILE
• BENZENEACETONITRILE, 3-FLUORO-2-METHYL-
• DTXSID20381348
• DB-348156
• Benzeneacetonitrile, 3-fluoro-2-methyl- (9CI)
• 3-Fluoro-2-methylbenzeneacetonitrile
• AKOS015956662
• CS-W018177
• EN300-1832391
• MFCD03788544
• SY227932
• JS-4466
• 500912-15-2
• SCHEMBL11919558

• MDL： MFCD03788544
• Inchi： 1S/C9H8FN/c1-7-8(5-6-11)3-2-4-9(7)10/h2-4H,5H2,1H3
• InChI Key： AYTNRVRHECGBPZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC#N)=C1C

Computed Properties

• Exact Mass: 149.06414
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2

Experimental Properties

• Density: 1.095±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45-48℃
• Boiling Point: 236.6±25.0 ºC (760 Torr),
• Flash Point: 95.0±26.9 ºC,
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),
• PSA: 23.79

2-(3-Fluoro-2-methylphenyl)acetonitrile Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides